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Compound of Interest

Compound Name: Flupropanate

Cat. No.: B1195273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of

flupropanate, a halogenated aliphatic herbicide. It details its chemical structure, key

quantitative data, experimental protocols for its synthesis and analysis, and its herbicidal mode

of action.

Chemical Identity and Structure
Flupropanate, systematically named 2,2,3,3-tetrafluoropropanoic acid, is a synthetic

organofluorine compound belonging to the carboxylic acid class. It is often used in the form of

its sodium salt (flupropanate-sodium) in commercial herbicide formulations to enhance its

solubility in water.

IUPAC Name: 2,2,3,3-tetrafluoropropanoic acid

CAS Number: 756-09-2

Chemical Formula: C₃H₂F₄O₂

Synonyms: Flupropanate [ISO], 2,2,3,3-Tetrafluoropropionic acid, Tetrapion

The structure consists of a three-carbon propanoic acid backbone where the carbons at

positions 2 and 3 are fully substituted with fluorine atoms. This high degree of fluorination is

critical to its chemical stability and herbicidal activity.
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Molecular Structure Identifiers:

SMILES: C(C(C(=O)O)(F)F)(F)F

InChI Key: PXRROZVNOOEPPZ-UHFFFAOYSA-N

Physicochemical Properties
The physicochemical properties of flupropanate and its commonly used sodium salt are

summarized below. These properties govern its environmental fate, bioavailability, and

formulation characteristics.

Property
Value
(Flupropanate
Acid)

Value
(Flupropanate-
Sodium Salt)

Reference(s)

Molecular Weight 146.04 g/mol 168.02 g/mol [1][2][3]

Physical State
Colorless to light

yellow liquid
Colorless crystals [4][5]

Melting Point Not specified 166 °C [5]

Boiling Point 133-135 °C
Decomposes before

boiling
[6]

Water Solubility 78 mg/L (Low)

3,900,000 mg/L (Very

High / Infinitely

miscible)

[4][5][7]

Vapor Pressure Not specified 40.0 mPa (at 20 °C) [5]

Log Koc 0.939 Not applicable [2]

The significant difference in water solubility between the acid and its sodium salt is a key

aspect of its formulation. The sodium salt is highly soluble, making it suitable for water-soluble

liquid or granular herbicide formulations.[4][8] The low soil organic carbon-water partitioning

coefficient (Koc) indicates a low affinity for binding to soil particles, suggesting high mobility and

a potential for leaching in certain soil types.[2]
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Mode of Action: Inhibition of Lipid Synthesis
Flupropanate is classified as a Group J (HRAC Group Z) herbicide.[4][9] Its primary mode of

action is the inhibition of lipid biosynthesis in susceptible plant species, a fundamental process

for building cell membranes and storing energy.[1][2][8] This systemic herbicide is absorbed

primarily through the roots and translocated throughout the plant.[8]

The inhibition of fatty acid synthesis disrupts the production of phospholipids, which are

essential components for new cell membranes required for cell division and growth.[1] The

slow-acting nature of flupropanate, with effects becoming visible over 3-12 months, is

characteristic of herbicides that disrupt these fundamental anabolic pathways.[4]
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Flupropanate's herbicidal mode of action.

Experimental Protocols
Synthesis of Flupropanate
Several synthetic routes for flupropanate have been developed. A prominent industrial method

is the cyanide-mediated pathway, which offers high yield and purity.

Protocol: Cyanide-Mediated Synthesis of Flupropanate

Reaction Setup: A high-pressure reactor is charged with a water-alcohol solvent mixture

(e.g., 20-60% water in methanol) and a cyanide salt (e.g., sodium or potassium cyanide).

Reactant Addition: Gaseous tetrafluoroethylene (TFE) is introduced into the reactor under

controlled pressure, typically ranging from 50-300 psi. The reaction is maintained at a
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temperature between 40-100°C.

Nucleophilic Addition: The cyanide ion acts as a nucleophile, attacking the electrophilic TFE

molecule. This initiates a series of reactions leading to the formation of a fluorinated nitrile

intermediate.

Hydrolysis: The nitrile intermediate is subsequently hydrolyzed under aqueous conditions

within the reactor. This step converts the nitrile group (-CN) into a carboxylate group (-

COO⁻), forming the sodium or potassium salt of flupropanate.

Purification: The resulting flupropanate salt is purified from the reaction mixture. Common

purification techniques include:

Multi-stage Vacuum Distillation: To separate the flupropanate acid (after acidification)

from byproducts. The relatively low boiling point of the acid (66-67°C at 50 mmHg)

facilitates this separation.[1]

Crystallization: The flupropanate salt can be purified by controlled crystallization from an

aqueous-alcoholic solution, yielding a high-purity solid product.[1]

Liquid-Liquid Extraction: The acid form can be extracted from the aqueous phase using an

organic solvent like diethyl ether after adjusting the pH to <3.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1195273?utm_src=pdf-body
https://www.benchchem.com/product/b1195273?utm_src=pdf-body
https://www.benchchem.com/product/b1195273?utm_src=pdf-body
https://www2.lsuagcenter.com/weedscience/pdf/AGRO4070/Handout18.pdf
https://www.benchchem.com/product/b1195273?utm_src=pdf-body
https://www2.lsuagcenter.com/weedscience/pdf/AGRO4070/Handout18.pdf
https://www2.lsuagcenter.com/weedscience/pdf/AGRO4070/Handout18.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Process

Purification

Tetrafluoroethylene (TFE)

High-Pressure Reactor
(40-100°C, 50-300 psi)

Cyanide Salt (NaCN/KCN)
in Water/Alcohol Solvent

In-situ Hydrolysis

Nucleophilic Addition
Forms Nitrile Intermediate

Crude Flupropanate Salt

Vacuum Distillation
(Acid Form)

Acidify then Distill

Crystallization
(Salt Form)

High-Purity Flupropanate

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1195273?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. www2.lsuagcenter.com [www2.lsuagcenter.com]

2. Lipid synthesis inhibitor herbicides | Herbicide mode of action and sugarbeet injury
symptoms [extension.umn.edu]

3. A Type II Pathway for Fatty Acid Biosynthesis Presents Drug Targets in Plasmodium
falciparum - PMC [pmc.ncbi.nlm.nih.gov]

4. Chapter 15: MOA Part 1: Lipid Synthesis Inhibitors & Seedling Shoot Growth Inhibitors –
Principles of Weed Control [ohiostate.pressbooks.pub]

5. Deciphering Fatty Acid Synthase Inhibition-Triggered Metabolic Flexibility in Prostate
Cancer Cells through Untargeted Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. serratedtussock.com [serratedtussock.com]

8. Flupropanate [sitem.herts.ac.uk]

9. granularproducts.com [granularproducts.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
and Structure of Flupropanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195273#flupropanate-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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